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Compound of Interest

Compound Name:
N-methyl Benzedrone

(hydrochloride)

Cat. No.: B1164599 Get Quote

Disclaimer: This document is intended for use by trained researchers, scientists, and drug

development professionals in controlled laboratory settings only. N-methyl Benzedrone HCl is a

research chemical with unknown physiological and toxicological properties.[1][2][3] It is not

intended for human or veterinary use.[2] All personnel must adhere to their institution's

Chemical Hygiene Plan and all applicable local, state, and federal regulations.

Compound Profile and Integrated Hazard
Assessment
N-methyl Benzedrone HCl is an analytical reference standard structurally categorized as a

synthetic cathinone.[1] The primary and most critical hazard associated with this compound is

the complete lack of published toxicological and physiological data.[1][2] Therefore, under the

Precautionary Principle, N-methyl Benzedrone HCl must be treated as a substance with a high

degree of acute and chronic toxicity until proven otherwise.

All handling protocols are derived from this central fact. The risk assessment assumes potential

for severe health effects via all routes of exposure (inhalation, ingestion, dermal contact, and

ocular contact). While no specific data exists for N-methyl Benzedrone HCl, related amine

hydrochloride compounds can cause serious eye irritation and may cause allergic skin

reactions.[4][5]
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Property Value Source

Formal Name

1-(4-methylphenyl)-2-

[methyl(phenylmethyl)amino]-1

-propanone,

monohydrochloride

Cayman Chemical[1]

Synonyms N-methyl-4-MBC Cayman Chemical[1]

Molecular Formula C₁₈H₂₁NO • HCl Cayman Chemical[1]

Formula Weight 303.8 g/mol Cayman Chemical[1]

Appearance Crystalline solid Cayman Chemical[1]

CAS Number 2749433-00-7 Cayman Chemical[1]

Solubility
DMF: 10 mg/ml; DMSO: 5

mg/ml; Ethanol: 5 mg/ml
Cayman Chemical[1]

Storage Temp. -20°C Recommended Labchem[3]

Regulatory & Legal Status
N-methyl Benzedrone HCl is a synthetic cathinone, a class of compounds that are heavily

regulated in many jurisdictions.[6][7] As of early 2025, it was reported as not being controlled

under the UK's Misuse of Drugs Act but was being monitored.[7] However, the legal landscape

for new psychoactive substances changes rapidly.

Causality: The legal status dictates procurement, storage security, record-keeping, and

disposal requirements. Failure to comply can result in severe institutional and personal

penalties.

Directive:It is mandatory for the Principal Investigator to verify the current legal status of N-

methyl Benzedrone HCl with all relevant national and local authorities before acquisition. Some

suppliers may restrict sales to licensed laboratories.
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To ensure personnel safety, a multi-layered approach to hazard control must be implemented.

This "Hierarchy of Controls" prioritizes strategies that are most effective at reducing risk.

Personal Protective Equipment (PPE) is always the last line of defense. This framework is a

core component of OSHA's guidelines for protecting laboratory workers.[8][9]

Elimination (Not Applicable)

Substitution (Not Applicable)

Engineering Controls
(Fume Hood, Glovebox)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)
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Caption: The Hierarchy of Controls prioritizes safety measures.

Engineering Controls & Personal Protective
Equipment (PPE)
Based on the risk assessment, the following controls are mandatory.

4.1 Engineering Controls

Primary Containment: All procedures involving the handling of solid N-methyl Benzedrone

HCl or its concentrated solutions must be performed inside a certified chemical fume hood or

a glovebox. This is to prevent inhalation of aerosolized particles.

Ventilation: The laboratory must have adequate general ventilation with negative pressure

relative to adjacent non-laboratory areas.

4.2 Personal Protective Equipment (PPE) The selection of PPE is critical and task-dependent.

Never wear PPE outside of the designated laboratory area.[10]
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving/Unpac

king

Safety glasses

with side shields

Nitrile gloves

(single pair)
Lab coat

Not required if

package is intact

Weighing Solid
Chemical splash

goggles

Double-gloved

with chemically

resistant nitrile

gloves

Chemically

resistant lab coat

or apron

N95 or higher

respirator

recommended

Preparing

Solutions

Chemical splash

goggles and face

shield

Double-gloved

with chemically

resistant nitrile

gloves

Chemically

resistant lab coat

or apron

Not required if

performed in a

fume hood

Conducting

Experiment

Chemical splash

goggles
Nitrile gloves Lab coat

Not required if

performed in a

fume hood

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemically

resistant

coveralls

Air-purifying

respirator with

appropriate

cartridges

Standard Operating Procedures (SOPs)
These step-by-step protocols are designed to minimize exposure risk throughout the

compound's lifecycle in the laboratory.

SOP-01: Receiving and Inspection

Confirm the delivery against the purchase order.

Don PPE: lab coat, safety glasses, and single-pair nitrile gloves.

Transport the unopened package to the designated laboratory area.
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Inspect the external packaging for any signs of damage or leaks. If compromised, treat as a

spill and proceed to Emergency Procedure EP-01.

Place the package inside a chemical fume hood before opening.

Carefully open the shipping package. Inspect the primary container for integrity.

Verify the label on the primary container matches the product ordered.

Log the compound into the laboratory's chemical inventory system.

SOP-02: Storage

Segregation: Store N-methyl Benzedrone HCl away from incompatible materials, such as

strong oxidizing agents.[11]

Temperature: Store in a clearly labeled, dedicated freezer at -20°C.[3] Synthetic cathinones

can be unstable, and stability is often temperature and pH-dependent.[12][13][14]

Security: The storage location (freezer) must be in a lockable room with controlled access. If

required by local regulations, store in a locked safe or cabinet.

Container: Ensure the primary container is tightly sealed to prevent contamination.

SOP-03: Weighing and Solution Preparation

Preparation: Designate a specific area within a chemical fume hood for this task.

Decontaminate the surface before and after use.

PPE: Don the required PPE for handling solid compounds (See PPE Table).

Static Control: Use an anti-static weigh boat and/or an ionizing bar to prevent dispersal of the

crystalline solid.

Weighing: Tare the weigh boat on an analytical balance inside the fume hood. Carefully add

the desired amount of N-methyl Benzedrone HCl using a dedicated spatula. Avoid creating

dust.
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Solubilization: Place the weigh boat directly into the vessel containing the solvent (e.g., a

volumetric flask). This prevents loss of material and potential contamination from scraping.

Dissolving: Cap the vessel and dissolve the compound using sonication or gentle agitation

as required.

Cleanup: Immediately treat the spatula and any contaminated surfaces as hazardous waste.

SOP-04: Waste Disposal

Classification: All waste contaminated with N-methyl Benzedrone HCl (solid, solutions,

contaminated PPE, weigh boats, etc.) must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid materials (gloves, paper towels, pipette tips) in a

dedicated, sealed, and clearly labeled hazardous waste bag or container.

Liquid Waste: Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous

waste container. Do not mix with other waste streams unless compatibility has been

confirmed.

Disposal: Dispose of all waste through your institution's Environmental Health & Safety

(EHS) office, following all local and federal regulations.[8][15] Do not pour any amount of this

compound down the drain.

Emergency Procedures
In any emergency, the primary goal is to ensure human safety. Post emergency contact

numbers in a visible location.
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Incident Type Procedure

Minor Spill (<100 mg)

1. Alert others in the lab. 2. Ensure appropriate

PPE is worn (spill cleanup level). 3. Cover the

spill with an absorbent material (e.g., chemical

absorbent pads). 4. Gently wipe from the

outside in, place used materials in a hazardous

waste bag. 5. Decontaminate the area with a

suitable solvent (e.g., ethanol), followed by soap

and water. 6. All cleanup materials must be

disposed of as hazardous waste.

Major Spill (>100 mg)

1. Evacuate the immediate area. 2. Alert lab

personnel and call your institution's

EHS/emergency response number. 3. Close the

laboratory doors and prevent re-entry. 4. Allow

only trained emergency personnel to conduct

the cleanup.

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing.

2. Use a safety shower if the area of contact is

large. 3. Seek immediate medical attention.

Provide the Safety Data Sheet (SDS) or this

document to medical personnel.

Eye Contact

1. Immediately flush eyes with an eyewash

station for at least 15 minutes, holding the

eyelids open. 2. Remove contact lenses if

present and easy to do. 3. Seek immediate

medical attention. Provide the SDS or this

document to medical personnel.

Inhalation

1. Move the affected person to fresh air

immediately. 2. If breathing is difficult, provide

oxygen. If breathing has stopped, begin CPR if

trained to do so. 3. Seek immediate medical

attention.
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Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Data Visualization: Workflows
Safe Handling Workflow Diagram This diagram outlines the critical steps and decision points

for safely managing N-methyl Benzedrone HCl within a laboratory setting.
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Caption: End-to-end workflow for N-methyl Benzedrone HCl.
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Emergency Spill Response Flowchart This decision tree provides a clear guide for responding

to a chemical spill.

Spill Occurs

Is Spill >100mg or
Outside Fume Hood?

EVACUATE AREA
Call EHS / Emergency Response

Yes

Alert Others in Lab

No

Don Spill-Level PPE

Contain & Absorb Spill

Decontaminate Area

Dispose of Waste via EHS

Report Incident to Supervisor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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